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Compound of Interest

Compound Name: 10-Hydroxywarfarin

Cat. No.: B562548

Essential Safety and Handling Guide for 10-
Hydroxywarfarin

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate safety, operational, and
disposal information for 10-Hydroxywarfarin, a metabolite of Warfarin.

Hazard Identification and Classification

10-Hydroxywarfarin is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] It is an inhibitor of the CYP2C9 enzyme.[2]

GHS Classification:
 Acute toxicity, Oral (Category 4)[1]
e Acute aquatic toxicity (Category 1)[1]

» Chronic aquatic toxicity (Category 1)[1]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is mandatory when
handling 10-Hydroxywarfarin:
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PPE Category

Item

Specification

Eye Protection

Safety Goggles

With side-shields.[1]

Hand Protection

Protective Gloves

Chemical-resistant gloves

(e.g., nitrile or neoprene).[1][3]

Body Protection

Impervious Clothing

A disposable gown or lab coat
made of low-permeability
fabric.[1][4]

Respiratory Protection

Respirator

A NIOSH-certified N95 or
higher respirator should be
used when handling the
powder form to avoid dust
inhalation.[5][6][7]

: L :

Property Value Source
Molecular Weight 324.33 g/mol [1][5]
CAS Number 83219-99-2 [1][5]
Melting Point 183-185 °C [5]
Storage Temperature (Powder) -20°C [1]
Storage Temperature (in

-80°C [1]
Solvent)

- Soluble in methanol and

Solubility

DMSO.[2][5]

Occupational Exposure Limits: There are no established occupational exposure limit values for

10-Hydroxywarfarin.[1][7] However, for its parent compound, Warfarin, the OSHA PEL and
NIOSH REL are both a TWA of 0.1 mg/m3. It is prudent to handle 10-Hydroxywarfarin with

similar precautions.

Operational and Disposal Plans
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A clear, step-by-step protocol is essential for safe handling and disposal.

Experimental Protocol: Preparation of a Standard
Solution for Analysis

This protocol outlines the steps for preparing a stock solution of 10-Hydroxywarfarin for use in
an in vitro enzyme inhibition assay.

Materials:

e 10-Hydroxywarfarin solid powder
e Dimethyl sulfoxide (DMSO)

o Calibrated analytical balance
o Weighing paper

e Spatula

e Volumetric flask

o Pipettes and pipette tips

» Vortex mixer

e Appropriate waste container
Procedure:

e Preparation: Don all required PPE as listed in the table above. Work within a certified
chemical fume hood or a ventilated enclosure.

o Weighing: Tare the analytical balance with a piece of weighing paper. Carefully weigh the
desired amount of 10-Hydroxywarfarin powder using a clean spatula.

¢ Solubilization: Transfer the weighed powder to a volumetric flask. Add a small amount of
DMSO to the weighing paper to rinse any residual powder and transfer it to the flask.
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e Dilution: Add DMSO to the volumetric flask up to the calibration mark.
e Mixing: Cap the flask and vortex until the solid is completely dissolved.
o Storage: Aliquot the solution into appropriately labeled cryovials for storage at -80°C.[1]

o Cleanup: Decontaminate the work surface and equipment. Dispose of all contaminated
materials as hazardous waste.

Spill Management

In case of a spill, follow these procedures:
o Evacuate: Evacuate non-essential personnel from the area.[1]
e Ventilate: Ensure the area is well-ventilated.[1]

o Contain: For liquid spills, absorb with an inert material such as diatomite or universal binders.
[1] For solid spills, carefully sweep up the material to avoid creating dust.

o Clean: Decontaminate the area by scrubbing with alcohol.[1]

o Dispose: Collect all contaminated materials in a sealed container for disposal as hazardous
waste.[1]

Disposal Plan

All waste containing 10-Hydroxywarfarin must be treated as hazardous waste.
e Solid Waste: Collect in a designated, sealed container.
e Liquid Waste: Collect in a sealed, labeled waste container.

» Disposal: Dispose of contents and container to an approved waste disposal plant.[1] Do not
allow the substance to enter drains or water courses.[1]

Visual Workflow for Safe Handling
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The following diagram illustrates the key decision points and steps for the safe handling of 10-
Hydroxywarfarin from receipt to disposal.
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Caption: Workflow for safe handling of 10-Hydroxywarfarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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